Cas no 957034-38-7 (2-Bromo-5-trifluoromethylphenylboronic acid)

2-Bromo-5-trifluoromethylphenylboronic acid structure
957034-38-7 structure
Product Name:2-Bromo-5-trifluoromethylphenylboronic acid
CAS No:957034-38-7
MF:C7H5BBrF3O2
MW:268.823611974716
MDL:MFCD09258742
CID:803193
Update Time:2024-10-25

2-Bromo-5-trifluoromethylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Bromo-5-(trifluoromethyl)phenyl)boronic acid
    • [2-bromo-5-(trifluoromethyl)phenyl]boronic acid
    • 2-Bromo-5-(trifluoromethyl)phenylboronic acid
    • 2-Bromo-5-trifluoromethylphenylboronic acid
    • Boronicacid, B-[2-bromo-5-(trifluoromethyl)phenyl]-
    • 2-bromo-5-(trifluoromethyl)benzeneboronic acid
    • 3-Borono-4-bromobenzotrifluoride
    • (2-Bromo-5-(trifluoromethyl)phenyl)boronicacid
    • PC7451
    • BBL102112
    • SBB071179
    • STL555911
    • A
    • B-[2-Bromo-5-(trifluoromethyl)phenyl]boronic acid (ACI)
    • MDL： MFCD09258742
    • Inchi： 1S/C7H5BBrF3O2/c9-6-2-1-4(7(10,11)12)3-5(6)8(13)14/h1-3,13-14H
    • InChI Key： MMCSHRKBEOIKBX-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(B(O)O)C(Br)=CC=1)(F)F

Computed Properties

  • Exact Mass: 267.95200
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • PSA: 40.46000
  • LogP: 1.14770

2-Bromo-5-trifluoromethylphenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2-Bromo-5-trifluoromethylphenylboronic acid Pricemore >>

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2-Bromo-5-trifluoromethylphenylboronic acid Production Method

Production Method 1

640280-28-0 640280-28-0
957034-38-7 957034-38-7
Reaction Conditions
1.1 Reagents: Bromo(1-methylethyl)magnesium Solvents: Diethyl ether ,  Tetrahydrofuran ;  1 h, -78 °C
1.2 Reagents: Triisopropyl borate ;  -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  30 min, rt
Reference
Access to Silylated Pyrazole Derivatives by Palladium-Catalyzed C-H Activation of a TMS group
Mistico, Laetitia; Querolle, Olivier; Meerpoel, Lieven; Angibaud, Patrick; Durandetti, Muriel ; et al, Chemistry - A European Journal, 2016, 22(28), 9687-9692

2-Bromo-5-trifluoromethylphenylboronic acid Raw materials

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